Cas no 3101-96-0 ((±)-1-Phenylethan-1-d1-ol)

• Product Name: (±)-1-Phenylethan-1-d1-ol
• CAS No: 3101-96-0
• MF: C₈H₁₀O
• MW: 123.170564174652
• CID: 294815
• PubChem ID: 15618812
• Update Time: 2025-04-19

(±)-1-Phenylethan-1-d1-ol Chemical and Physical Properties

Names and Identifiers

• Benzenemethan-d-ol, a-methyl-
• J-018223
• 1-Deuterio-1-phenylethanol
• sec-Phenethyl-alpha-d1 alcohol
• 3101-96-0
• 1-Phenylethan-1-d1-ol, 98 atom % D
• DTXSID90575818
• SCHEMBL1330048
• 1-Phenyl(1-~2~H)ethan-1-ol
• D98825
• monodeuteriophenylethanol
• 1-Phenylethan-1-d1-ol
• (±)-1-Phenylethan-1-d1-ol

• Inchi： 1S/C8H10O/c1-7(9)8-5-3-2-4-6-8/h2-7,9H,1H3/i7D
• InChI Key： WAPNOHKVXSQRPX-WHRKIXHSSA-N
• SMILES： OC([2H])(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 123.079441684g/mol
• Monoisotopic Mass: 123.079441684g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 74.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.020 g/mL at 25 °C
• Melting Point: 19-20 °C(lit.)
• Boiling Point: 204 °C745 mm Hg(lit.)
• Flash Point: 86 °C
• PSA: 20.23000
• LogP: 1.73990

(±)-1-Phenylethan-1-d1-ol Security Information

• Hazardous Material transportation number：UN 2937 6.1/PG 3
• WGK Germany：1
• Hazard Category Code： 22-38-41
• Safety Instruction： 26-39
• Hazardous Material Identification：
• Risk Phrases：22-38-41

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives